(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(pyrazin-2-yl)methanone

• IUPAC Name: [4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C15H22N4O2/c1-21-13-4-9-19(11-13)12-2-7-18(8-3-12)15(20)14-10-16-5-6-17-14/h5-6,10,12-13H,2-4,7-9,11H2,1H3
• InChI Key: QWOMCPCKVUMWJB-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2CCN(CC2)C(=O)C3=NC=CN=C3
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the search results. The molecular formula is C16H23N3O2 and the molecular weight is 289.379.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Novel pyrazoline derivatives, including compounds similar in structure to "(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(pyrazin-2-yl)methanone", have been synthesized and tested for antimicrobial activity. These compounds have shown promise as potential treatments for various bacterial and fungal infections due to their significant antimicrobial properties compared to standard drugs (Kumar et al., 2012).

Anticancer Evaluation

• A study on the synthesis of related compounds aimed at evaluating their anticancer properties. The research involved reacting certain nucleophile agents with a core structure similar to "this compound", demonstrating the potential for these compounds in anticancer applications (Gouhar & Raafat, 2015).

Drug Design and Molecular Interaction

• The compound SR141716, structurally related to "this compound", has been analyzed for its interaction with the CB1 cannabinoid receptor. This study provides insights into the design of receptor antagonists and the development of treatments for conditions like obesity and addiction (Shim et al., 2002).

Synthesis Techniques and Chemical Properties

• Research on the synthesis of pyrrolidines and piperidines from endocyclic enamine derivatives, involving processes that could be applied to the synthesis of "this compound", highlights innovative methods for producing functionalized amines, which are valuable in pharmaceutical chemistry (Norton Matos et al., 2001).

Analgesic and Anti-inflammatory Activities

• A study focusing on the synthesis and characterization of new pyrazole derivatives, which share a core structure with "this compound", assessed their analgesic and anti-inflammatory activities. The findings indicated that these compounds could offer moderate to significant therapeutic benefits, highlighting their potential in pain and inflammation management (Priyadarsini et al., 2020).

Safety and Hazards

While specific safety and hazard information for this compound was not found, it’s important to handle all chemical substances with appropriate safety measures. For a related compound, hazard statements include H302-H315-H319-H332-H335.